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Compound of Interest |

Compound Name: 2-Ethyl-5-methylpyridine
CAS No.: 18113-81-0
Cat. No.: B175595
Get Quote
. J

CAS Number: 104-90-5 (Note: While the query specified 2-Ethyl-5-methylpyridine, the
predominantly used and well-documented CAS number for this compound is 104-90-5, often
referred to as 5-Ethyl-2-methylpyridine. Another CAS number, 18113-81-0, is listed for 2-Ethyl-
5-methylpyridine in some databases but has very limited associated experimental data. This
guide focuses on the compound with CAS number 104-90-5.)

This technical guide provides a comprehensive overview of 2-Ethyl-5-methylpyridine, a
significant heterocyclic aromatic organic compound. It is intended for researchers, scientists,
and professionals in drug development and other chemical industries who utilize this
compound as a key intermediate in various synthetic processes.

Chemical and Physical Properties

2-Ethyl-5-methylpyridine is a colorless to light yellow liquid characterized by a sharp,
penetrating odor.[1][2] It is a member of the methylpyridine class of organic compounds.[3][4]
The quantitative physical and chemical properties of this compound are summarized in the
tables below for easy reference and comparison.
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ble 1: Chemical Identii

Identifier Value

IUPAC Name 5-Ethyl-2-methylpyridine[1]
CAS Number 104-90-5[1]

Molecular Formula CsH11N[1]

Molecular Weight 121.18 g/mol [1]

SMILES CCC1=CN=C(C=C1)CJ[1]

inChi INChl=1S/C8H11N/c1-3-8-5-4-7(2)9-6-8/h4-
6H,3H2,1-2H3[1]

InChlKey NTSLROIKFLNUIJ-UHFFFAOYSA-NJ[1]

ble 2: Physicochemical .

Property Value

Appearance Colorless to light yellow liquid[1][2]
Odor Sharp, penetrating aromatic odor[1][2]
Boiling Point 178 °C (at 760 mmHQ)[2]

Melting Point -70.3 °C[5]

Density 0.919 g/mL at 25 °CJ[2]

Solubility in Water

1.2 g/100 mL[5]

Solubility in Organic Solvents

Soluble in alcohol, ether, and benzene[1]

Vapor Density

4.2 (Air = 1)[1]

Vapor Pressure

1.43 mmHg at 25 °CJ[6]

Refractive Index

1.497 at 20 °C[2]

Flash Point

68 °CI6]

LogP

2.39[1]
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Synthesis and Industrial Production

The primary industrial synthesis of 5-Ethyl-2-methylpyridine involves the condensation reaction
of paraldehyde (a trimer of acetaldehyde) with ammonia.[5] This reaction is typically carried out
in the liquid phase at elevated temperatures and pressures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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